5-(4-ethylpiperazine-1-carbonyl)-2-methyl-N-(3-methylphenyl)benzenesulfonamide

• IUPAC Name: 5-(4-ethylpiperazine-1-carbonyl)-2-methyl-N-(3-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C21H27N3O3S/c1-4-23-10-12-24(13-11-23)21(25)18-9-8-17(3)20(15-18)28(26,27)22-19-7-5-6-16(2)14-19/h5-9,14-15,22H,4,10-13H2,1-3H3
• InChI Key: MPTUYAHEFFLYPL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC(=C(C=C2)C)S(=O)(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

5-(4-ethylpiperazine-1-carbonyl)-2-methyl-N-(3-methylphenyl)benzenesulfonamide is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-ethylpiperazine-1-carbonyl)-2-methyl-N-(3-methylphenyl)benzenesulfonamide typically involves multiple steps, starting from readily available starting materials. The process often includes the formation of intermediate compounds, which are then further reacted to form the final product. Common synthetic routes may involve:

Formation of the Piperazine Ring: This step involves the reaction of ethylamine with a suitable precursor to form the piperazine ring.

Attachment of the Carbonyl Group: The carbonyl group is introduced through a reaction with a carbonyl-containing reagent, such as an acid chloride or anhydride.

Sulfonamide Formation: The sulfonamide group is introduced by reacting the intermediate with a sulfonyl chloride.

Final Coupling: The final step involves coupling the intermediate with 3-methylphenylamine under suitable conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

5-(4-ethylpiperazine-1-carbonyl)-2-methyl-N-(3-methylphenyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under suitable conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to reduce specific functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

5-(4-ethylpiperazine-1-carbonyl)-2-methyl-N-(3-methylphenyl)benzenesulfonamide has various applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 5-(4-ethylpiperazine-1-carbonyl)-2-methyl-N-(3-methylphenyl)benzenesulfonamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-methoxy-5-((phenylamino)methyl)phenol
• 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline

Uniqueness

5-(4-ethylpiperazine-1-carbonyl)-2-methyl-N-(3-methylphenyl)benzenesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile applications in various fields, making it a valuable compound for research and development.